Cas no 7432-25-9 (Etaqualone)

• Product Name: Etaqualone
• CAS No: 7432-25-9
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 85916
• PubChem ID: 23914
• Update Time: 2025-09-19

Etaqualone Chemical and Physical Properties

Names and Identifiers

• Etaqualone
• 2-methyl-3-(o-ethylphenyl)-4-quinazolelinone
• ***
• 2-Methyl-3-(2-aethylphenyl)-chinazolin-4(3H)-on
• 2-Methyl-3-(2-ethylphenyl)-4(3H)-quinazolinone
• 2-Methyl-3-(2-ethyl-phenyl)-chinazolon-(4)
• 2-Methyl-3-(o-ethylphenyl)-4-quinazolone
• 3-(2-ethyl-phenyl)-2-methyl-3H-quinazolin-4-one
• 3-(2-Ethyl-phenyl)-2-methyl-4-oxo-3.4-dihydro-chinazolin
• 3-(2-Ethylphenyl)-2-methylquinazolin-4(3H)-one
• 3-Methyl-3-(o-ethylphenyl)-4(3H)-chinazolin
• Athinazone
• Etaqualone,3-(2-ethylphenyl)-2-Methyl-quinazolin-4-one
• Ethinazone
• Aolan
• 3-(o-Ethylphenyl)-2-methyl-4(3H)-quinazolinone
• 3-(2-Ethylphenyl)-2-methyl-4(3H)-quinazolinone #
• Etaqualone (3-(2-Ethylphenyl)-2-methylquinazolin-4-one)
• HFS3HB32J7
• UNII-HFS3HB32J7
• Oprea1_421532
• 3-(2-ethylphenyl)-2-methylquinazolin-4-one
• Etaqualone (3-(2-Ethylphenyl)-2-methylquinazolin-4-one) 1.0 mg/ml in Methanol
• 7432-25-9
• 4(3H)-Quinazolinone, 3-(2-ethylphenyl)-2-methyl-
• Etaqualone Hydrochloride
• 4(3H)-Quinazolinone, 3-(2-ethylphenyl)-2-methyl- (9CI)
• Etaqualonum [INN-Latin]
• Etacualona [INN-Spanish]
• CHEMBL2104633
• NCIOpen2_006345
• AKOS027327552
• FT-0667980
• NS00017730
• 4(3H)-QUINAZOLINONE, 3-(o-ETHYLPHENYL)-2-METHYL-
• 97979-65-2
• NSC-96163
• 4(3H)-Quinazolinone, 3-(2-ethylphenyl)-2-methyl-, monohydrochloride
• Etaqualonum
• ETAQUALONE [MI]
• 5-24-03-00135 (Beilstein Handbook Reference)
• CHEBI:135090
• NSC 96163
• Etacualona
• SCHEMBL466318
• Stearoyl L-a-Lysolecithin
• DTXSID60225333
• 3-(o-Ethylphenyl)-2-methylquinazolin-4(3H)-one
• Q5402443
• Etaqualone [INN]
• J-510510
• BRN 0887484
• NSC96163
• WLN: T66 BVN ENJ CR B2& D1
• UVTJKLLUVOTSOB-UHFFFAOYSA-N

• MDL： MFCD00868035
• Inchi： 1S/C17H16N2O/c1-3-13-8-4-7-11-16(13)19-12(2)18-15-10-6-5-9-14(15)17(19)20/h4-11H,3H2,1-2H3
• InChI Key： UVTJKLLUVOTSOB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C)N1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 264.12600
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.14
• Melting Point: 81 ºC
• PSA: 34.89000
• LogP: 3.25650